![molecular formula C10H11ClF3NO B6220765 3-[4-(trifluoromethyl)phenyl]azetidin-3-ol hydrochloride CAS No. 2751620-36-5](/img/no-structure.png)
3-[4-(trifluoromethyl)phenyl]azetidin-3-ol hydrochloride
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Description
3-[4-(trifluoromethyl)phenyl]azetidin-3-ol hydrochloride is an organic alcohol used as a reagent for the preparation of other organic substances . It is also used in the preparation of biological inhibitors for the treatment of diseases such as cancer . This compound is used in the synthesis of Antibody-Drug Coupling Compounds (ADCs) and PROTAC .
Molecular Structure Analysis
The molecular formula of this compound is C10H11ClF3N . The InChI code is 1S/C10H10F3N.ClH/c11-10(12,13)9-3-1-7(2-4-9)8-5-14-6-8;/h1-4,8,14H,5-6H2;1H .Physical And Chemical Properties Analysis
The molecular weight of this compound is 237.65 . It is a solid at room temperature . It should be stored in an inert atmosphere at 2-8°C .Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements are P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-[4-(trifluoromethyl)phenyl]azetidin-3-ol hydrochloride involves the reaction of 4-(trifluoromethyl)benzaldehyde with ethyl diazoacetate to form 3-(4-(trifluoromethyl)phenyl)azetidin-3-ol, which is then converted to the hydrochloride salt.", "Starting Materials": [ "4-(trifluoromethyl)benzaldehyde", "ethyl diazoacetate", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 4-(trifluoromethyl)benzaldehyde (1.0 equiv) and ethyl diazoacetate (1.2 equiv) in diethyl ether and cool the solution to 0°C.", "Step 2: Add a catalytic amount of hydrochloric acid to the solution and stir for 2 hours at 0°C.", "Step 3: Add a solution of sodium hydroxide to the reaction mixture to adjust the pH to 9-10.", "Step 4: Extract the product with diethyl ether and wash the organic layer with water.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 3-(4-(trifluoromethyl)phenyl)azetidin-3-ol as a white solid.", "Step 6: Dissolve 3-(4-(trifluoromethyl)phenyl)azetidin-3-ol in hydrochloric acid and evaporate the solvent to obtain 3-(4-(trifluoromethyl)phenyl)azetidin-3-ol hydrochloride as a white solid." ] } | |
2751620-36-5 | |
Molecular Formula |
C10H11ClF3NO |
Molecular Weight |
253.6 |
Purity |
95 |
Origin of Product |
United States |
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